molecular formula C9H15NO3 B8688170 Tert-butyl 2-isocyanato-2-methylpropanoate

Tert-butyl 2-isocyanato-2-methylpropanoate

Cat. No.: B8688170
M. Wt: 185.22 g/mol
InChI Key: ITSKACICFSDKTO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl 2-isocyanato-2-methylpropanoate is a useful research compound. Its molecular formula is C9H15NO3 and its molecular weight is 185.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H15NO3

Molecular Weight

185.22 g/mol

IUPAC Name

tert-butyl 2-isocyanato-2-methylpropanoate

InChI

InChI=1S/C9H15NO3/c1-8(2,3)13-7(12)9(4,5)10-6-11/h1-5H3

InChI Key

ITSKACICFSDKTO-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)C(C)(C)N=C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 100-mL 3-necked round-bottom flask was placed a solution of tert-butyl 2-amino-2-methylpropanoate (1.2 g, 7.54 mmol, 1.00 equiv) in dichloromethane (20 mL). This was followed by the addition of ditrichloromethyl carbonate (750 mg, 2.53 mmol, 0.34 equiv), in portions at 0° C. After 30 min, triethylamine (2.3 g, 22.73 mmol, 3.02 equiv) was added dropwise with stirring. The resulting solution was stirred for 5 h at room temperature and then concentrated under vacuum. The residue was diluted with 20 mL of ethyl ether. The solids were filtered out. The filtrate was concentrated under vacuum. Purification afforded 1.4 g (crude) of tert-butyl 2-isocyanato-2-methylpropanoate (110.2) as a yellow oil.
Quantity
1.2 g
Type
reactant
Reaction Step One
Quantity
750 mg
Type
reactant
Reaction Step Two
Quantity
2.3 g
Type
reactant
Reaction Step Three
Quantity
20 mL
Type
solvent
Reaction Step Four

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